Cas no 1225715-85-4 (6-(3,4-dimethoxyphenyl)pyridazine-3-thiol)

• Product Name: 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol
• CAS No: 1225715-85-4
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5558156
• Update Time: 2025-11-06

6-(3,4-dimethoxyphenyl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol
• 3(2H)-Pyridazinethione, 6-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C12H12N2O2S/c1-15-10-5-3-8(7-11(10)16-2)9-4-6-12(17)14-13-9/h3-7H,1-2H3,(H,14,17)
• InChI Key： WUOMAKKLKQKDIA-UHFFFAOYSA-N
• SMILES： C1(=S)NN=C(C2=CC=C(OC)C(OC)=C2)C=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 379.0±52.0 °C(Predicted)
• pka: 8.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol

Introduction to 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol (CAS No. 1225715-85-4)

6-(3,4-dimethoxyphenyl)pyridazine-3-thiol, also known by its CAS number 1225715-85-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine ring and a thiol group, both of which are critical for its biological activity and potential therapeutic applications.

The chemical structure of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol consists of a pyridazine ring substituted with a 3,4-dimethoxyphenyl group and a thiol group. The presence of these functional groups imparts specific chemical properties to the molecule, such as high reactivity and the ability to form coordination complexes with various metal ions. These properties make it an interesting candidate for both fundamental research and practical applications in drug discovery.

Recent studies have highlighted the potential of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant properties. The thiol group is known to play a crucial role in scavenging free radicals, which can help protect cells from oxidative stress and damage. This makes 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular redox balance and activating pro-apoptotic signaling pathways. The selective cytotoxicity of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol against cancer cells without significant toxicity to normal cells makes it an attractive lead compound for further development in oncology.

The pharmacokinetic properties of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in biological systems, which are essential characteristics for a drug candidate. Furthermore, the compound's low molecular weight and hydrophilic nature contribute to its favorable pharmacokinetic properties.

In terms of safety and toxicity, preliminary studies have indicated that 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol has a good safety profile at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will also help to optimize dosing regimens and identify any potential side effects or interactions with other medications.

The synthesis of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3,4-dimethoxybenzaldehyde with malononitrile followed by cyclization and subsequent thiolation steps. The optimization of these synthetic methods has led to improved yields and purity levels, making large-scale production feasible for both research and commercial purposes.

In conclusion, 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol (CAS No. 1225715-85-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure endows it with valuable properties such as antioxidant activity and anticancer potential. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development. As more data becomes available from preclinical and clinical studies, the role of 6-(3,4-dimethoxyphenyl)pyridazine-3-thiol in medicine is likely to become increasingly significant.